Cas no 52956-93-1 (Phosphonium, (7-carboxyheptyl)triphenyl-, bromide)

Phosphonium, (7-carboxyheptyl)triphenyl-, bromide structure
52956-93-1 structure
Product Name:Phosphonium, (7-carboxyheptyl)triphenyl-, bromide
CAS No:52956-93-1
MF:C26H30BrO2P
MW:485.392967700958
CID:358384
PubChem ID:11317723
Update Time:2025-04-19

Phosphonium, (7-carboxyheptyl)triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, (7-carboxyheptyl)triphenyl-, bromide
    • 7-carboxyheptyl(triphenyl)phosphanium,bromide
    • SCHEMBL3437057
    • CHEMBL5188994
    • 7-carboxyheptyl(triphenyl)phosphanium;bromide
    • 7-carboxyheptyltriphenylphosphonium bromide
    • 7-Carboxyheptanyltriphenylphosphonium bromide
    • 52956-93-1
    • (7-carboxyheptyl) triphenylphosphonium bromide
    • 7-carboxyheptyl-triphenylphosphonium bromide
    • DTXSID00462149
    • FZBHOQVRBBGPHF-UHFFFAOYSA-N
    • (7-carboxyheptyl)triphenylphosphonium bromide
    • Inchi: 1S/C26H29O2P.BrH/c27-26(28)21-13-2-1-3-14-22-29(23-15-7-4-8-16-23,24-17-9-5-10-18-24)25-19-11-6-12-20-25;/h4-12,15-20H,1-3,13-14,21-22H2;1H
    • InChI Key: FZBHOQVRBBGPHF-UHFFFAOYSA-N
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 453.8819
  • Monoisotopic Mass: 484.11668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 11
  • Complexity: 414
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 36.97
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